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Compound of Interest

Compound Name: 2-tert-Butylquinoline

Cat. No.: B15366439

An In-depth Technical Guide to the Physical
Properties of 2-tert-Butylquinoline

This technical guide provides a comprehensive overview of the known physical properties of 2-
tert-Butylquinoline, with a focus on its melting and boiling points. The information is intended
for researchers, scientists, and professionals in the field of drug development and chemical
synthesis.

Physical Properties of 2-tert-Butylquinoline

2-tert-Butylquinoline is a heterocyclic aromatic organic compound. At room temperature, it
exists as a yellow to dark brown clear liquid.[1] Its physical characteristics are summarized in
the table below.
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Physical Property Value Source

Molecular Formula Ci3HisN [2][3]

Molecular Weight 185.26 g/mol [2]

N , 286.00 to 287.00 °C @ 760.00

Boiling Point [1114]
mm Hg

271.9 °C @ 760 mmHg [3]

_ _ Not available (liquid at room

Melting Point
temperature)

Density 1.009 g/cm3 [3]

0.005000 mmHg @ 25.00 °C
Vapor Pressure . [1][5]
(estimated)

Flash Point >100.00 °C (> 212.00 °F) TCC  [1]
107.9 °C [3]

Refractive Index 1.574 [3]
logP (o/w) 3.741 (estimated) [1]

Soluble in alcohol. Water:
Solubility 17.97 mg/L @ 25 °C [1][5]

(estimated)

Experimental Protocols

Detailed experimental protocols for the determination of the melting and boiling points of 2-tert-
Butylquinoline are not readily available in the public domain. However, the synthesis of this
compound and related derivatives has been described. The following section outlines a general
procedure for the synthesis of quinolines, which provides context for the experimental handling
of such compounds.

Synthesis of Quinolines via Dehydrogenative Coupling
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A common method for the synthesis of quinoline derivatives involves the dehydrogenative
coupling of 2-aminobenzyl alcohols with other alcohols. This methodology offers an atom- and
step-economical route to constructing quinolines, with water as the only byproduct.[6]

General Procedure:

A mixture of a 2-aminobenzyl alcohol and a secondary alcohol is prepared.
e A manganese(l) PN2 pincer complex is introduced as a catalyst.

e The reaction is carried out in the presence of a base, such as potassium tert-butoxide
(KOtBu), at an elevated temperature (e.g., 140 °C).[6]

e The specific choice of base can influence the selectivity of the reaction, leading to either the
quinoline or the corresponding 1,2,3,4-tetrahydroquinoline.[6]

o For the synthesis of 2-(tert-butyl)quinoline, the sterically bulky 3,3-dimethylbutan-2-ol can be
used as the secondary alcohol, although this may result in lower conversion rates.[6]

This synthetic approach highlights the conditions under which 2-tert-Butylquinoline is formed
and handled in a laboratory setting. The determination of its physical properties, such as boiling
point, would typically follow standard laboratory procedures using techniques like distillation
under controlled pressure.

Visualizations

As 2-tert-Butylquinoline is a synthetic chemical compound, it is not directly involved in
biological signaling pathways. Therefore, a diagram illustrating a relevant experimental
workflow is provided below.
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General Workflow for Synthesis and Characterization of 2-tert-Butylquinoline

Synthesis

Starting Materials:
2-Aminobenzyl Alcohol &
3,3-Dimethylbutan-2-ol

i

Catalyst & Base Addition
(e.g., Mn(l) PN3 pincer, KOtBu)

i

Dehydrogenative Coupling Reaction
(Elevated Temperature)

'

Reaction Work-up &
Purification

i

Isolated 2-tert-Butylquinoline

'

Boiling Point Determination Spectroscopic Analysis Purity Assessment
(e.g., Distillation) (NMR, MS, IR) (GC, HPLC)

Click to download full resolution via product page

Caption: Synthesis and Characterization Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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